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Compound of Interest

Compound Name: 5-Bromoquinolin-6-ol

Cat. No.: B180085

Quantitative data for 5-Bromoquinolin-6-ol is sparse. The following tables summarize the
available information for the target compound and provide a comparative analysis with its
isomers for which more extensive data has been published.

Table 1: Core Properties of 5-Bromoquinolin-6-ol

Property Value

CAS Number 115581-09-4[1]
Molecular Formula CoHeBrNO[1]
Molecular Weight 224.06 g/mol [1]

Table 2: Comparative Physical Properties of Bromoquinoline Isomers
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Property

5-Bromoquinolin-8-
ol

6-Bromoquinolin-4-
ol

5-Bromogquinoline

CAS Number

1198-14-7[2]

145369-94-4[3]

4964-71-0[4]

Molecular Formula

CoHsBINO[2][5]

CoHeBINO[3]

CoHeBIN[4]

Molecular Weight 224.05 g/mol [2][5] 224.05 g/mol [3] 208.05 g/mol [4]
Melting Point 127 °C[2][6][7] 283 °C (lit.)[3] 43-48 °C[4]
- ) 362.7 £ 22.0 °C ) )
Boiling Point ) Not Available 164-166 °C (lit.)
(Predicted)[2]
3.77+0.10 _ _
pKa ) Not Available Not Available
(Predicted)[2]
_ _ >110 °C (>230 °F) -
Flash Point 173.2 °C[2] Not Available
closed cup[4]
, 1.5708 (rough _ _
Density ) Not Available Not Available
estimate)[2]
9.07E-06 mmHg at ) )
Vapor Pressure Not Available Not Available
25°C[2]
) ) Yellow to brown
Appearance Not Available Not Available )
solid[8]
Moderately soluble in
] organic solvents
Insoluble in water;
- ] ) (ethanol,
Solubility Soluble in ethanaol, Not Available

methanol, DMSOI9]

dichloromethane);
Less soluble in

water[8]

Note: The properties of 5,7-dibromoquinolin-8-ol suggest that increased bromination and the

presence of a hydroxyl group contribute to low water solubility and higher solubility in organic

solvents[9].

Experimental Protocols
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The determination of the physical properties of a compound like 5-Bromoquinolin-6-ol is
fundamental for its characterization and application. Below are standard methodologies for
these measurements.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.

o Methodology: A small, finely ground sample of the crystalline compound is packed into a
capillary tube sealed at one end. This tube is then placed within a calibrated heating
apparatus, such as a Mel-Temp or a Thiele tube. The sample is heated at a slow, controlled
rate (typically 1-2 °C per minute) and observed. The temperature range from the appearance
of the first liquid droplet to the complete liquefaction of the solid is recorded as the melting
point. For pure compounds, this range is typically narrow.

Solubility Assessment

Understanding a compound's solubility is crucial for its formulation and use in various
applications.

o Methodology: To determine qualitative solubility, a small amount of the solute (5-
Bromoquinolin-6-ol) is added to a test tube containing a specific solvent (e.g., water,
ethanol, DMSO). The mixture is agitated, and the substance is observed to see if it
dissolves. For quantitative analysis, a saturated solution is prepared at a specific
temperature. The concentration of the dissolved solute is then determined using techniques
such as gravimetric analysis (after solvent evaporation) or spectrophotometry, if the
compound has a chromophore.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a typical workflow for the characterization of the physical
properties of a new or uncharacterized compound like 5-Bromoquinolin-6-ol.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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